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Compound of Interest

Compound Name: Basolite F300

Cat. No.: B12053979 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Basolite F300, a metal-organic framework (MOF). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory operations.

Hazard Identification and Personal Protective
Equipment
Basolite F300 is classified with specific health hazards that necessitate the use of appropriate

personal protective equipment (PPE).[1][2][3] It is harmful if swallowed, causes skin and

serious eye irritation, and may cause damage to organs, specifically the eyes and central

nervous system.[1][2][3]
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Hazard
Classification

GHS Code Description Target Organs

Acute Toxicity, Oral

(Category 4)
H302 Harmful if swallowed. -

Skin Irritation

(Category 2)
H315 Causes skin irritation. Skin

Eye Irritation

(Category 2)
H319

Causes serious eye

irritation.
Eyes

Specific Target Organ

Toxicity — Single

Exposure (Category

2)

H371
May cause damage to

organs.

Eyes, Central Nervous

System

Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

To prevent inhalation of the

solid particles.

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities.[2]

To protect eyes from dust and

potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact and

irritation.[1][2]

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety

when working with Basolite F300.
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Experimental Workflow for Handling Basolite F300
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Figure 1. A high-level overview of the handling workflow for Basolite F300.

1. Preparation:

Area Designation: Conduct all work with Basolite F300 in a well-ventilated area, preferably

within a certified chemical fume hood.

PPE Donning: Before handling, put on all required PPE as specified in the table above.

Material Assembly: Gather all necessary equipment, including spatulas, weighing paper, and

containers. Ensure all containers are appropriately labeled.

2. Handling:

Weighing and Transfer: When weighing, use a balance inside a fume hood or a ventilated

balance enclosure to minimize dust dispersion. Handle the solid material gently to avoid

creating airborne dust.
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In Solution: If using Basolite F300 in a solution, add the solid to the solvent slowly to prevent

splashing.

3. Post-Handling:

Container Sealing: Securely seal all containers holding Basolite F300 or its waste.

PPE Doffing: Remove PPE in the designated area, avoiding contamination of skin and

clothing. Wash hands thoroughly with soap and water after removing gloves.

4. Decontamination & Cleanup:

Surface Cleaning: Wipe down all work surfaces with a damp cloth to collect any dust.

Equipment Cleaning: Clean all non-disposable equipment thoroughly.

Disposal Plan
Proper disposal of Basolite F300 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow for Basolite F300 Waste
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Figure 2. A streamlined process for the safe disposal of Basolite F300 waste.

1. Waste Segregation:

Solid Waste: Collect unused Basolite F300 and any contaminated disposable materials

(e.g., gloves, weighing paper) in a designated, sealed container.

Liquid Waste: If Basolite F300 has been used in a solvent, collect the solution in a separate,

sealed, and properly labeled hazardous waste container.

2. Waste Containment and Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"Basolite F300".

Keep waste containers closed except when adding waste.
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3. Final Disposal:

Dispose of all Basolite F300 waste through your institution's hazardous waste management

program. Do not dispose of it in regular trash or down the drain. Follow all local, state, and

federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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